Cas no 2092284-38-1 (1-(2-chloroethyl)-1H-imidazo[1,2-b]pyrazole)

• Product Name: 1-(2-chloroethyl)-1H-imidazo[1,2-b]pyrazole
• CAS No: 2092284-38-1
• MF: C₇H₈ClN₃
• MW: 169.611519813538
• CID: 5721261
• PubChem ID: 121214757
• Update Time: 2025-07-23

1-(2-chloroethyl)-1H-imidazo[1,2-b]pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroethyl)-1H-imidazo[1,2-b]pyrazole
• AKOS026725335
• 2092284-38-1
• 1-(2-chloroethyl)imidazo[1,2-b]pyrazole
• F2198-7487
• starbld0035568
• 1H-Imidazo[1,2-b]pyrazole, 1-(2-chloroethyl)-

• Inchi： 1S/C7H8ClN3/c8-2-4-10-5-6-11-7(10)1-3-9-11/h1,3,5-6H,2,4H2
• InChI Key： BZMKMZHEABVJEZ-UHFFFAOYSA-N
• SMILES： ClCCN1C=CN2C1=CC=N2

Computed Properties

• Exact Mass: 169.0406750g/mol
• Monoisotopic Mass: 169.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 22.2Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 3.98±0.40(Predicted)

Additional information on 1-(2-chloroethyl)-1H-imidazo[1,2-b]pyrazole

Comprehensive Overview of 1-(2-chloroethyl)-1H-imidazo[1,2-b]pyrazole (CAS No. 2092284-38-1)

1-(2-chloroethyl)-1H-imidazo[1,2-b]pyrazole (CAS No. 2092284-38-1) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. This compound belongs to the imidazo[1,2-b]pyrazole family, a class of nitrogen-containing heterocycles known for their diverse biological activities and chemical versatility. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel small-molecule therapeutics and functional materials.

The structural uniqueness of 1-(2-chloroethyl)-1H-imidazo[1,2-b]pyrazole lies in its fused bicyclic system, which combines an imidazole ring with a pyrazole moiety. This configuration enhances its reactivity and binding affinity, making it a promising candidate for drug discovery and chemical synthesis. The presence of the 2-chloroethyl substituent further expands its utility, as this group can participate in nucleophilic substitution reactions, enabling the creation of more complex derivatives.

In the context of current trends, 1-(2-chloroethyl)-1H-imidazo[1,2-b]pyrazole aligns with the rising interest in targeted drug delivery systems and precision medicine. Scientists are investigating its potential as a scaffold for designing kinase inhibitors, which are critical in treating diseases such as cancer and inflammatory disorders. Additionally, its electron-rich structure makes it a valuable building block for organic electronics, including OLEDs and photovoltaic materials.

From a synthetic perspective, the compound's CAS No. 2092284-38-1 serves as a key identifier for researchers sourcing high-purity samples. Laboratories specializing in custom synthesis and contract research often highlight this compound in their catalogs, catering to the needs of academic and industrial clients. Its stability under standard conditions and compatibility with common organic solvents further enhance its practicality for large-scale applications.

Environmental and safety considerations are also paramount when working with 1-(2-chloroethyl)-1H-imidazo[1,2-b]pyrazole. While it is not classified as a hazardous material, proper handling protocols, including the use of personal protective equipment (PPE) and fume hoods, are recommended to ensure safe laboratory practices. This aligns with the broader industry shift toward green chemistry and sustainable synthesis methods.

In summary, 1-(2-chloroethyl)-1H-imidazo[1,2-b]pyrazole (CAS No. 2092284-38-1) represents a versatile and innovative compound with wide-ranging applications. Its relevance to cutting-edge fields like drug development, material science, and organic electronics ensures its continued prominence in scientific discourse. As research progresses, this compound is poised to play a pivotal role in advancing next-generation technologies and therapeutic solutions.